1-(2-ethoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine

• IUPAC Name: 1-(2-ethoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C20H26N2O4S/c1-3-25-17-9-11-18(12-10-17)27(23,24)22-15-13-21(14-16-22)19-7-5-6-8-20(19)26-4-2/h5-12H,3-4,13-16H2,1-2H3
• InChI Key: SGJHROQXBGZFNL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OCC
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

1-(2-ethoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine is a chemical compound that belongs to the class of sulfonylpiperazines. This compound is characterized by the presence of two ethoxyphenyl groups attached to a piperazine ring, which is further substituted with a sulfonyl group. The unique structure of this compound makes it of interest in various fields of scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-ethoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine typically involves the reaction of 1-(2-ethoxyphenyl)piperazine with 4-ethoxybenzenesulfonyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent, such as dichloromethane, at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency of the process, and the product is subjected to rigorous quality control measures to ensure its purity and consistency.

Chemical Reactions Analysis

Types of Reactions

1-(2-ethoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The ethoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Sulfides.

Substitution: Compounds with different functional groups replacing the ethoxy groups.

Scientific Research Applications

1-(2-ethoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-ethoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine depends on its specific application. In biological systems, the compound may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The sulfonyl group can form strong interactions with target proteins, while the piperazine ring can enhance the compound’s binding affinity and selectivity.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-methoxyphenyl)-4-(4-methoxyphenyl)sulfonylpiperazine
• 1-(2-ethoxyphenyl)-4-(4-methoxyphenyl)sulfonylpiperazine
• 1-(2-methoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine

Uniqueness

1-(2-ethoxyphenyl)-4-(4-ethoxyphenyl)sulfonylpiperazine is unique due to the presence of two ethoxy groups, which can influence its chemical reactivity and biological activity. The specific arrangement of these groups can affect the compound’s solubility, stability, and interactions with target molecules, making it distinct from other similar compounds.